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Compound of Interest

Compound Name: Tetromycin B

Cat. No.: B10780481 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of antimicrobial compounds is paramount. This document provides essential,

immediate safety and logistical information for handling Tetromycin B, a member of the

tetracycline class of antibiotics. The following procedural guidance is based on established

safety data for tetracyclines and is intended to be a preferred source for laboratory safety and

chemical handling.

Hazard Identification and Classification
Tetromycin B, as part of the tetracycline family, is classified with several key hazards that

necessitate careful handling. The primary concerns include potential reproductive toxicity and

organ damage through prolonged or repeated exposure.
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Hazard Classification Category Hazard Statement

Reproductive Toxicity Category 1A
H360D: May damage the

unborn child.[1]

Effects on or via lactation -
H362: May cause harm to

breast-fed children.

Specific target organ toxicity

(repeated exposure)
Category 2

H373: May cause damage to

organs (Gastrointestinal tract,

Nervous system, Skin, Teeth)

through prolonged or repeated

exposure if swallowed.

Acute toxicity (oral) Category 4 H302: Harmful if swallowed.[2]

Skin corrosion/irritation Category 2 H315: Causes skin irritation.[2]

Serious eye damage/eye

irritation
Category 2 Causes serious eye irritation.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling Tetromycin B.

Body Part Protective Equipment Standard

Eyes/Face
Safety goggles with side

protection or face shield.
EN166 or 29 CFR 1910.133[3]

Hands
Chemical-resistant gloves

(e.g., Nitrile rubber).
EN 374[2]

Body
Protective clothing to prevent

skin exposure.
-

Respiratory

Use a respirator if ventilation is

inadequate or dust is

generated.

-
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It is recommended to check the chemical resistance of the gloves with the supplier, as

breakthrough times can vary based on temperature and layer thickness.[2]

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1][4]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust; minimize dust generation and accumulation.[1][4]

Use only under a chemical fume hood or with adequate local exhaust ventilation.[3]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][4]

Storage:

Store in a well-ventilated, dry place and keep the container tightly closed.[2]

Store locked up.[1][4]

The substance is sensitive to light and moisture.[5]

The following diagram outlines the general workflow for safely handling Tetromycin B in a

laboratory setting.
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Figure 1: Laboratory Handling Workflow for Tetromycin B.
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First Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[5]

Skin Contact

Remove contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.[2][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[2][5]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Get medical attention.[1][4]

Disposal Plan
The disposal of Tetromycin B and its waste must be handled with care to prevent

environmental contamination and the development of antibiotic resistance.[6]

Solid Waste: Collect solid waste in a designated, labeled container for hazardous chemical

waste.

Liquid Waste (Stock Solutions): High-concentration stock solutions are considered

hazardous chemical waste and should be collected in an approved container for chemical

waste disposal according to institutional guidelines.[6]

Contaminated Media: Used cell culture media containing Tetromycin B should be treated as

chemical waste.[6] While autoclaving can destroy pathogens, it may not inactivate the

antibiotic.[6] Therefore, autoclaved media should still be disposed of as chemical waste

unless institutional guidelines explicitly state otherwise.[6]
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General Principle: All waste disposal must comply with local, regional, and national

hazardous waste regulations.[3]

The following diagram illustrates the decision-making process for the proper disposal of

Tetromycin B waste.

Tetromycin B Waste Generated

Type of Waste?

Solid Waste (e.g., powder, contaminated consumables)

Solid

Liquid Waste

Liquid

Dispose as Hazardous Chemical Waste

High-Concentration Stock Solution?

Used Culture Media
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Consult Institutional EHS for Guidance
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Figure 2: Disposal Decision Tree for Tetromycin B Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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